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Compound of Interest

Compound Name: CYM51010

Cat. No.: B148617 Get Quote

Absence of a specific Safety Data Sheet (SDS) for the opioid agonist CYM51010 necessitates

adherence to general best practices for opioid disposal to ensure personnel safety and

environmental protection. Researchers and drug development professionals must handle this

compound with care, following established protocols for hazardous chemical waste.

CYM51010 is identified as an opioid drug that acts as a selective agonist for the μOR-δOR

heteromer.[1] While a comprehensive, specific Safety Data Sheet outlining detailed disposal

procedures for CYM51010 is not readily available in the public domain, its classification as an

opioid provides a clear framework for its proper disposal. The U.S. Food and Drug

Administration (FDA) and the Drug Enforcement Administration (DEA) have established

uniform guidelines for the disposal of opioids, which can be adapted for a laboratory

environment.[2]

Recommended Disposal Procedures
The primary recommendation for the disposal of unused opioids is through medicine take-back

programs.[2][3] For a laboratory setting, this would translate to utilizing a licensed hazardous

waste disposal service that is equipped to handle pharmaceutical and chemical waste.

In the absence of a readily available take-back program or a licensed disposal service, the FDA

provides guidance on in-house disposal.[2] For a potent opioid compound like CYM51010 in a

research setting, this should be considered a last resort and performed with stringent safety

measures. The recommended procedure involves rendering the compound unusable and non-

retrievable. This can be achieved by mixing the CYM51010 with an unpalatable substance
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such as cat litter or coffee grounds, placing the mixture in a sealed container, and then

disposing of it in the trash.[2] However, given the research context, chemical destruction might

be a more appropriate in-lab method. This should only be carried out by trained personnel in a

controlled environment and in accordance with all local, state, and federal regulations.

It is crucial to note that flushing of unused medications is generally discouraged unless

specifically stated on the product's labeling. The FDA does maintain a "flush list" for certain

medications, primarily potent opioids, where the risk of accidental ingestion outweighs the

potential environmental impact.[4] However, without a specific directive for CYM51010, this

method should be avoided.

Chemical and Physical Properties
A summary of the available quantitative data for CYM51010 is provided below to aid in

handling and risk assessment.

Property Value Source

Formula C25H32N2O3 [1]

Molar Mass 408.542 g·mol−1 [1]

CAS Number 1069498-96-9 [1]

Appearance Solid [5]

Solubility 10 mM in DMSO [5]

EC50 403 nM [6]

Experimental Protocols
Detailed experimental protocols for the disposal of CYM51010 are not available in the provided

search results. In the absence of specific protocols, standard laboratory procedures for the

handling and disposal of potent, non-hazardous chemical waste should be followed, in

conjunction with the general guidelines for opioid disposal.
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The following diagram illustrates the decision-making process for the proper disposal of

CYM51010 in a laboratory setting.

Start: Unused CYM51010

Is a licensed hazardous waste
take-back program available?

Utilize take-back program

Yes

Is in-lab chemical destruction
 a feasible and permitted option?

No

End of Disposal Process

Perform chemical destruction
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Yes

Mix with unpalatable substance,
seal, and dispose in trash

No
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CYM51010 Disposal Decision Workflow

By adhering to these general principles for opioid disposal and exercising caution, researchers

can ensure the safe and responsible management of CYM51010 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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